Cas no 1279219-62-3 (Methyl 3-(5-bromo-1H-1,2,4-triazol-3-yl)propanoate)

• Product Name: Methyl 3-(5-bromo-1H-1,2,4-triazol-3-yl)propanoate
• CAS No: 1279219-62-3
• MF: C₆H₈BrN₃O₂
• MW: 234.0506
• MDL: MFCD26939003
• CID: 5095085
• Update Time: 2026-03-02

Methyl 3-(5-bromo-1H-1,2,4-triazol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanoate
• 1H-1,2,4-Triazole-3-propanoic acid, 5-bromo-, methyl ester
• Methyl 3-(5-bromo-1H-1,2,4-triazol-3-yl)propanoate
• BBL032963
• STL146779
• Methyl 3-(5-bromo-2H-1,2,4-triazol-3-yl)propanoate

• MDL： MFCD26939003
• Inchi： 1S/C6H8BrN3O2/c1-12-5(11)3-2-4-8-6(7)10-9-4/h2-3H2,1H3,(H,8,9,10)
• InChI Key： GKKNFKKYCFGEAL-UHFFFAOYSA-N
• SMILES： BrC1=NN([H])C(C([H])([H])C([H])([H])C(=O)OC([H])([H])[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 167
• XLogP3: 1.1
• Topological Polar Surface Area: 67.9

Additional information on Methyl 3-(5-bromo-1H-1,2,4-triazol-3-yl)propanoate

Comprehensive Overview of Methyl 3-(5-bromo-1H-1,2,4-triazol-3-yl)propanoate (CAS No. 1279219-62-3)

Methyl 3-(5-bromo-1H-1,2,4-triazol-3-yl)propanoate (CAS No. 1279219-62-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated triazole derivative is widely recognized for its potential applications in drug discovery and material science. The compound's unique structure, featuring a 1,2,4-triazole core and a methyl propanoate side chain, makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for bioactive compounds due to its ability to participate in various chemical reactions, including cross-coupling and nucleophilic substitution.

In recent years, the demand for heterocyclic compounds like Methyl 3-(5-bromo-1H-1,2,4-triazol-3-yl)propanoate has surged, driven by advancements in medicinal chemistry and crop protection. The compound's CAS No. 1279219-62-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. One of the key reasons for its popularity is its potential to act as a precursor for antifungal agents and kinase inhibitors, which are critical in treating diseases and improving agricultural yields. Additionally, its bromine substituent offers opportunities for further functionalization, making it a valuable asset in synthetic chemistry.

The synthesis of Methyl 3-(5-bromo-1H-1,2,4-triazol-3-yl)propanoate typically involves the bromination of a triazole precursor followed by esterification. This process highlights the compound's adaptability in organic synthesis, where it serves as a key intermediate for producing more complex structures. Researchers often explore its reactivity under different conditions, such as palladium-catalyzed reactions, to unlock new applications. The compound's stability and solubility in common organic solvents further enhance its utility in laboratory settings, making it a preferred choice for chemists working on small molecule therapeutics and functional materials.

From an industrial perspective, Methyl 3-(5-bromo-1H-1,2,4-triazol-3-yl)propanoate is gaining traction due to its compatibility with green chemistry principles. Manufacturers are increasingly focusing on sustainable methods to produce such intermediates, aligning with global trends toward environmentally friendly processes. This shift has led to innovations in catalytic systems and solvent-free reactions, reducing the environmental footprint of chemical production. The compound's role in high-throughput screening and combinatorial chemistry also underscores its importance in accelerating drug discovery pipelines, a topic of great interest to biotech and pharmaceutical companies.

In conclusion, Methyl 3-(5-bromo-1H-1,2,4-triazol-3-yl)propanoate (CAS No. 1279219-62-3) stands out as a multifaceted compound with broad applications in research and industry. Its structural features and reactivity profile make it indispensable for developing novel therapeutics and agrochemicals. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in organic chemistry and materials science for years to come.